Cas no 2097984-39-7 (N4-(2-aminoethyl)-N2-cyclopentylpyrimidine-2,4-diamine)

• Product Name: N4-(2-aminoethyl)-N2-cyclopentylpyrimidine-2,4-diamine
• CAS No: 2097984-39-7
• MF: C₁₁H₁₉N₅
• MW: 221.302061319351
• CID: 6317674
• PubChem ID: 121204915
• Update Time: 2025-10-15

N4-(2-aminoethyl)-N2-cyclopentylpyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2-aminoethyl)-N2-cyclopentylpyrimidine-2,4-diamine
• F1912-0289
• AKOS026713367
• 2097984-39-7

• Inchi： 1S/C11H19N5/c12-6-8-13-10-5-7-14-11(16-10)15-9-3-1-2-4-9/h5,7,9H,1-4,6,8,12H2,(H2,13,14,15,16)
• InChI Key： SWBBFXISLWOKHA-UHFFFAOYSA-N
• SMILES： N(C1N=CC=C(NCCN)N=1)C1CCCC1

Computed Properties

• Exact Mass: 221.16404563g/mol
• Monoisotopic Mass: 221.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.9Ų

Additional information on N4-(2-aminoethyl)-N2-cyclopentylpyrimidine-2,4-diamine

Introduction to N4-(2-aminoethyl)-N2-cyclopentylpyrimidine-2,4-diamine (CAS No. 2097984-39-7)

N4-(2-aminoethyl)-N2-cyclopentylpyrimidine-2,4-diamine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This pyrimidine derivative is characterized by a cyclopentyl group attached to the N2 position and an N4 substituent featuring a (2-aminoethyl) chain. The presence of two amino groups at the 2 and 4 positions enhances its reactivity, making it a versatile intermediate in the synthesis of more complex molecules.

The compound with the CAS number 2097984-39-7 is of particular interest in medicinal chemistry for its potential applications in drug development. Pyrimidine-based structures are widely recognized for their biological activity, particularly in the inhibition of enzymes and receptors involved in various diseases. The N4-(2-aminoethyl)-N2-cyclopentylpyrimidine-2,4-diamine molecule, with its dual amino functionality, offers a scaffold for the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with biological targets. Studies have shown that the cyclopentyl moiety can enhance binding affinity by improving spatial complementarity with protein active sites. Additionally, the (2-aminoethyl) chain provides opportunities for further derivatization, allowing chemists to fine-tune pharmacokinetic properties such as solubility and metabolic stability.

In the context of drug discovery, the pyrimidine core of N4-(2-aminoethyl)-N2-cyclopentylpyrimidine-2,4-diamine has been investigated for its potential as an antiviral and anticancer agent. The diamine functionality at positions 2 and 4 allows for selective interactions with nucleic acid-binding proteins, which are critical targets in many therapeutic strategies. For instance, modifications of this scaffold have been explored in the development of inhibitors targeting enzymes such as kinases and polymerases.

One notable area of research involves the use of this compound as a precursor in the synthesis of small-molecule inhibitors. The structural flexibility provided by the cyclopentyl and (2-aminoethyl) groups enables the creation of derivatives with tailored biological activities. Researchers have leveraged this versatility to develop compounds that exhibit inhibitory effects on pathways implicated in diseases such as cancer and inflammation.

The synthesis of N4-(2-aminoethyl)-N2-cyclopentylpyrimidine-2,4-diamine involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the formation of the pyrimidine ring followed by functionalization at the 2 and 4 positions. The introduction of the cyclopentyl group requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have improved the efficiency of these synthetic steps, making it more feasible to produce larger quantities for research purposes.

From a biochemical perspective, the dual amino groups in N4-(2-aminoethyl)-N2-cyclopentylpyrimidine-2,4-diamine allow it to participate in various post-translational modifications, such as phosphorylation or acetylation, which can influence its biological activity. This feature makes it a valuable tool for studying enzyme mechanisms and protein interactions. Furthermore, its ability to form hydrogen bonds due to the presence of multiple hydrogen bond donors and acceptors enhances its potential as a ligand in drug design.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. Initial assays have demonstrated promising activity against certain cancer cell lines, suggesting its potential as an anticancer therapeutic. Additionally, preclinical studies have explored its effects on inflammatory pathways, indicating possible applications in treating chronic inflammatory diseases.

The development of novel drug candidates often relies on understanding how molecular structure influences biological activity. The case of N4-(2-aminoethyl)-N2-cyclopentylpyrimidine-2,4-diamine exemplifies this principle by demonstrating how modifications to a pyrimidine core can yield compounds with distinct properties. Researchers continue to investigate derivatives of this molecule to uncover new therapeutic opportunities.

In conclusion, N4-(2-aminoethyl)-N2-cyclopentylpyrimidine-2,4-diamine (CAS No. 2097984-39-7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research progresses, further insights into its biological activities and synthetic applications are expected to emerge, contributing to advancements in drug discovery and development.